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Compound of Interest

Compound Name: H-Tyr(Bzl)-OH

Cat. No.: B554735

Application Notes and Protocols for H-Tyr(Bzl)-
OH Powder

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling, storage, and application of
H-Tyr(Bzl)-OH (O-Benzyl-L-tyrosine), a key building block in peptide synthesis and various
biochemical applications. Adherence to these protocols is crucial for ensuring the integrity of
the compound, obtaining reliable experimental results, and maintaining laboratory safety.

Product Information and Physical Properties

H-Tyr(Bzl)-OH is a derivative of the amino acid L-tyrosine with a benzyl group protecting the
hydroxyl function of the side chain. This protection prevents unwanted side reactions during
peptide synthesis.[1]
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Property Value Reference
CAS Number 16652-64-5 [2][3][4]
Molecular Formula C16H17NO3 [21[31[4]
Molecular Weight 271.31 g/mol [2][3]

White to off-white crystalline
Appearance (2]

powder
Melting Point 259 °C (decomposes) [2][3]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone.

_ . [@]20/D -9.5+1°, ¢ = 1% in
Optical Rotation ] ] [2]
acetic acid: water (4:1)

Room Temperature. Some
Storage Temperature ) [2]
suppliers recommend 0-8°C.

Safety, Handling, and Storage Protocols
Safety Precautions

H-Tyr(Bzl)-OH is classified as an irritant.[2] Appropriate personal protective equipment (PPE)
should be worn at all times when handling this compound.

o Eye Protection: Wear safety glasses or goggles.
e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves).

» Respiratory Protection: For operations that may generate dust, use a dust mask or work in a
well-ventilated area, preferably a fume hood.

o Skin and Body Protection: Wear a lab coat.

In case of exposure, follow standard first-aid measures:
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Inhalation: Move to fresh air.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water.

Ingestion: Rinse mouth with water. Do not induce vomiting.

Storage Protocol

Proper storage is essential to maintain the stability and purity of H-Tyr(Bzl)-OH powder.

o Temperature: Store in a cool, dry place. While room temperature is generally acceptable,
some suppliers recommend refrigerated storage at 0-8°C for long-term stability.

o Atmosphere: Store in a tightly sealed container to protect from moisture and air. For long-
term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen).

e Light: Keep in a dark place, away from direct sunlight.

e Hygroscopicity: The material is not significantly hygroscopic, but protection from moisture is
good practice for all fine chemicals.
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Diagram 1: Workflow for Safe Handling and Storage of H-Tyr(Bzl)-OH
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Diagram 1: Workflow for Safe Handling and Storage of H-Tyr(Bzl)-OH
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Application in Solid-Phase Peptide Synthesis
(SPPS)

H-Tyr(Bzl)-OH is a crucial reagent in solid-phase peptide synthesis (SPPS), particularly in the
Fmoc (9-fluorenylmethyloxycarbonyl) strategy. The benzyl (Bzl) protecting group on the
tyrosine side chain is stable to the basic conditions used for Fmoc removal but can be cleaved
under acidic conditions during the final cleavage from the resin.

Experimental Protocol: Incorporation of H-Tyr(Bzl)-OH in
SPPS

This protocol outlines the general steps for coupling H-Tyr(Bzl)-OH to a growing peptide chain
on a solid support. The specific quantities and reaction times may need to be optimized based
on the scale of the synthesis and the specific peptide sequence.

Materials:

H-Tyr(Bzl)-OH powder

o Peptide synthesis resin with a free N-terminal amine

e N,N-Dimethylformamide (DMF), peptide synthesis grade

o Coupling reagent (e.g., HBTU, HATU)

» Base (e.g., N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine)
e Washing solvents (e.g., DMF, Dichloromethane (DCM))

 Inert gas (Argon or Nitrogen)

Procedure:

e Resin Preparation:

o Swell the resin in DMF for at least 30 minutes in a reaction vessel.
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o Perform Fmoc deprotection of the N-terminal amino acid on the resin using a solution of
20% piperidine in DMF.

o Wash the resin thoroughly with DMF to remove residual piperidine.
 Activation of H-Tyr(Bzl)-OH:

o In a separate vial, dissolve H-Tyr(Bzl)-OH (typically 3-5 equivalents relative to the resin
substitution) in DMF.

o Add the coupling reagent (e.g., HBTU, HATU; slightly less than 1 equivalent relative to the
amino acid) to the amino acid solution.

o Add the base (e.g., DIPEA; 2 equivalents relative to the amino acid) to the mixture.

o Allow the activation to proceed for a few minutes at room temperature. The solution may
change color.

e Coupling to the Resin:
o Add the activated H-Tyr(Bzl)-OH solution to the deprotected resin in the reaction vessel.

o Agitate the mixture at room temperature for the recommended coupling time (typically 1-2
hours).

o Monitor the coupling reaction for completion using a qualitative test (e.g., Kaiser test). A
negative Kaiser test (beads remain colorless or yellow) indicates a complete reaction.

e Washing:
o Drain the reaction vessel.
o Wash the resin extensively with DMF to remove excess reagents and by-products.
o Afinal wash with DCM can be performed before proceeding to the next synthesis cycle.

e Capping (Optional):
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o If the coupling is incomplete, any unreacted amino groups on the resin can be capped

(e.g., using acetic anhydride and a base) to prevent the formation of deletion sequences.

Diagram 2: General Workflow for SPPS using H-Tyr(Bzl)-OH
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Diagram 2: General Workflow for SPPS using H-Tyr(Bzl)-OH

Quality Control
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The purity of H-Tyr(Bzl)-OH can be assessed by standard analytical techniques such as High-
Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR)
spectroscopy. It is recommended to verify the purity of the material upon receipt and
periodically if stored for an extended period.

Waste Disposal

Dispose of H-Tyr(Bzl)-OH and any contaminated materials in accordance with local, state, and
federal regulations for chemical waste.

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional laboratory training and judgment. Always consult the
Safety Data Sheet (SDS) provided by the supplier for the most current and comprehensive
safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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